Cas no 1267109-77-2 (5-(3,4-dimethylphenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(3,4-dimethylphenyl)-1,2-oxazol-3-amine
• CAS No: 1267109-77-2
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6295523
• PubChem ID: 64982996
• Update Time: 2025-05-25

5-(3,4-dimethylphenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-dimethylphenyl)-1,2-oxazol-3-amine
• 5-(3,4-Dimethylphenyl)isoxazol-3-amine
• AKOS014313756
• EN300-1845291
• CS-0285192
• 1267109-77-2

• Inchi： 1S/C11H12N2O/c1-7-3-4-9(5-8(7)2)10-6-11(12)13-14-10/h3-6H,1-2H3,(H2,12,13)
• InChI Key： VMJOFTHCCSRECO-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 5-(3,4-dimethylphenyl)-1,2-oxazol-3-amine

5-(3,4-Dimethylphenyl)-1,2-Oxazol-3-Amine: A Comprehensive Overview

5-(3,4-Dimethylphenyl)-1,2-Oxazol-3-Amine, also known by its CAS number 1267109-77-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazoles, which are five-membered heterocycles containing one oxygen and one nitrogen atom. The presence of the 3,4-dimethylphenyl group introduces unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and applications.

The synthesis of 5-(3,4-Dimethylphenyl)-1,2-Oxazol-3-Amine has been extensively studied, with researchers exploring efficient methodologies to construct this heterocyclic compound. Recent advancements in catalytic asymmetric synthesis have enabled the construction of enantioselective derivatives, which are particularly valuable in drug discovery and asymmetric catalysis. The use of transition metal catalysts, such as palladium and rhodium complexes, has significantly improved the yield and selectivity of these reactions.

In terms of biological activity, 5-(3,4-Dimethylphenyl)-1,2-Oxazol-3-Amine has shown promising results in preliminary studies. It exhibits moderate to high potency in inhibiting certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest potential applications in the development of treatments for Alzheimer's disease and related conditions. Furthermore, recent studies have explored its role as a modulator of ion channels, particularly voltage-gated sodium channels, which are implicated in pain signaling and epilepsy.

The structural versatility of 5-(3,4-Dimethylphenyl)-1,2-Oxazol-3-Amine makes it an attractive scaffold for drug design. By modifying the substituents on the phenyl ring or the oxazole ring itself, researchers can fine-tune the compound's pharmacokinetic properties and bioavailability. For instance, introducing electron-withdrawing groups has been shown to enhance solubility and improve absorption profiles in preclinical models.

In addition to its biological applications, 5-(3,4-Dimethylphenyl)-1,2-Oxazol-3-Amine has found utility in materials science. Its ability to form stable coordination complexes with transition metals makes it a candidate for use in catalysis and sensor applications. Recent work has demonstrated its potential as a ligand in homogeneous catalysis for olefin metathesis reactions.

The environmental impact of synthesizing 5-(3,4-Dimethylphenyl)-1,2-Oxazol-3-Amine is another area of active research. Green chemistry approaches are being explored to minimize waste generation and reduce energy consumption during its production. For example, solvent-free reactions and biocatalytic methods are being investigated as sustainable alternatives to traditional synthetic routes.

In conclusion, 5-(3,4-Dimethylphenyl)-1,2-Oxazol-3-Amine, with its CAS number 1267109-77-2, represents a multifaceted compound with diverse applications across chemistry and biology. Its unique structure enables a wide range of chemical transformations and functionalizations